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Compound of Interest

Compound Name: 4-Methoxybenzo[d]isothiazole

CAS No.: 35272-30-1

Cat. No.: B3131382

Get Quote

Executive Summary
The benzo[d]isothiazole core is a privileged scaffold in medicinal chemistry (e.g., Lurasidone,

Ziprasidone). Introducing a methoxy group (-OMe) alters the physicochemical profile (logP,

solubility) and metabolic stability.

This guide distinguishes between two distinct reactivity zones:

The C3-Position (Imine-like): Highly electrophilic; accessible via Nucleophilic Aromatic

Substitution (

).

The Benzene Ring (C4–C7): Electronically deactivated; requires Palladium-Catalyzed C-O

Cross-Coupling or De Novo ring assembly.

Zone 1: Functionalization of the C3-Position
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The C3 carbon in benzo[d]isothiazole is electron-deficient due to the adjacent nitrogen and

sulfur atoms, behaving similarly to an imidoyl chloride.

Mechanism: Nucleophilic Aromatic Substitution ( )
The reaction proceeds via an addition-elimination mechanism. The nucleophilic methoxide

attacks C3, forming a Meisenheimer-like anionic intermediate stabilized by the N-S bond,

followed by the expulsion of the leaving group (typically Chloride).
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Figure 1:

pathway for C3-methoxylation. The C-Cl bond cleavage is the product-determining step.

Standard Protocol: Methoxylation of 3-
Chlorobenzo[d]isothiazole
Reagents:

Substrate: 3-Chlorobenzo[d]isothiazole (1.0 equiv)

Nucleophile: Sodium Methoxide (NaOMe), 25% wt in MeOH (1.2 – 1.5 equiv)

Solvent: Anhydrous Methanol (MeOH) or THF (for solubility)

Step-by-Step Procedure:

Setup: Charge a dried round-bottom flask with 3-chlorobenzo[d]isothiazole (e.g., 1.0 g, 5.9

mmol) and a magnetic stir bar.
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Solvation: Add anhydrous MeOH (10 mL, 0.6 M). If the substrate is not fully soluble, add THF

(2-5 mL) until a clear solution forms.

Addition: Cool the solution to 0°C (ice bath). Add NaOMe solution (1.6 mL of 25% wt, ~7.1

mmol) dropwise over 5 minutes. Exotherm warning.

Reaction: Remove the ice bath and warm to room temperature. Stir for 1 hour. If TLC

indicates incomplete conversion, heat to reflux (65°C) for 1-2 hours.

Note: The C3-Cl bond is highly reactive; prolonged heating may degrade the isothiazole

ring (ring opening).

Workup: Quench with saturated aqueous

(20 mL). Extract with Ethyl Acetate (

mL). Wash combined organics with Brine, dry over

, and concentrate.[1]

Purification: Usually not required. If necessary, recrystallize from Hexanes/EtOAc.

Zone 2: Functionalization of the Benzene Ring (C4–
C7)
Direct methoxylation of the benzene ring is challenging because it is not sufficiently electron-

deficient for

. The preferred method is Palladium-Catalyzed C-O Cross-Coupling (Buchwald-Hartwig type)
using an aryl bromide precursor.

Mechanistic Challenge: Catalyst Poisoning
Benzo[d]isothiazoles contain a basic nitrogen and a coordinate-able sulfur. These can bind to

Pd(0), displacing ligands and forming inactive "Palladium Black."

Solution: Use bulky, electron-rich biaryl phosphine ligands (e.g., RockPhos, BrettPhos) that

bind tightly to Pd and facilitate the difficult reductive elimination of the C-O bond.
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Protocol: Pd-Catalyzed C-O Coupling
Target: Conversion of 5-bromo- or 6-bromobenzo[d]isothiazole to the methoxy analog.

Reagents:

Substrate: Bromo-benzo[d]isothiazole (1.0 equiv)

Alcohol: Methanol (2.0 – 4.0 equiv) Note: MeOH is a poor nucleophile compared to primary

amines.

Catalyst:

(2-5 mol%) or Pd(OAc)

Ligand:RockPhos or t-BuBrettPhos (4-10 mol%, 2:1 Ligand:Pd ratio)

Base:

(2.0 equiv) or NaO

Bu (avoid if base-sensitive)

Solvent: Toluene or Dioxane (anhydrous, degassed)

Step-by-Step Procedure:

Inert Atmosphere: Flame-dry a Schlenk tube or vial and cool under Argon/Nitrogen.

Loading: Add the aryl bromide (1.0 mmol),

(650 mg, 2.0 mmol), and Ligand (e.g., RockPhos, 45 mg, 0.1 mmol).

Catalyst Addition: Add

(11 mg, 0.05 mmol) or

.

Pro-Tip: Pre-mixing Pd and Ligand in a small amount of solvent for 5 mins before adding

to the main vessel can improve active species formation.
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Solvent/Reagent: Add Toluene (3 mL) and anhydrous Methanol (160 µL, 4.0 mmol).

Reaction: Seal the vessel tightly (Teflon cap). Heat to 80–100°C for 12–24 hours.

Monitoring: Check LCMS for the product mass (M+31 vs M+79/81). If significant

debromination (reduction) is observed, lower temperature to 70°C.

Workup: Filter through a Celite pad to remove Pd black and salts. Wash pad with EtOAc.

Concentrate filtrate.[2]

Purification: Flash chromatography (SiO

, Hexanes/EtOAc gradient).

Alternative: De Novo Synthesis (Ring Closure)
For large-scale synthesis of 6-methoxybenzo[d]isothiazole, building the ring is often superior to

coupling.

Route: 2-(Methylthio)benzaldehyde oxime

Cyclization with Sulfuryl Chloride (

).

Precursor: Start with 4-methoxy-2-(methylthio)benzaldehyde.

Reagent:

in Chlorobenzene or DCM.

Mechanism: Formation of sulfenyl chloride intermediate followed by N-S bond closure.

Comparative Data & Selection Guide
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Feature
C3-Methoxylation (

)

Benzene Ring
Methoxylation (Pd-Cat)

Starting Material 3-Chlorobenzo[d]isothiazole
4/5/6/7-

Bromobenzo[d]isothiazole

Reagents NaOMe / MeOH MeOH, Pd-Cat, RockPhos,

Temperature 0°C to 65°C 80°C to 110°C

Primary Risk Ring opening (if overheated)
Catalyst poisoning (S/N

coordination)

Typical Yield 85 - 95% 50 - 75%

Scalability High (Kg scale) Moderate (High cost of ligand)

Troubleshooting Logic
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Low Yield / Incomplete Reaction

Check Position of Modification

C3-Position ($S_NAr$) Benzene Ring (Pd-Cat)

Increase Temp to Reflux
Switch Solvent to DMF (100°C) Is Starting Material Remaining?

Catalyst Death (Poisoning)
Action: Increase Pd load to 10%

Switch to Pd-PEPPSI-IPr

Yes

Debromination (Reduction)?
Action: Use RockPhos

Lower Temp, Dry MeOH strictly

No (Byproducts found)
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Figure 2: Decision tree for optimizing reaction conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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